Cas no 62069-33-4 (Ethanone, 1-(2,4-dihydroxy-5-iodophenyl)-)

• Product Name: Ethanone, 1-(2,4-dihydroxy-5-iodophenyl)-
• CAS No: 62069-33-4
• MF: C₈H₇IO₃
• MW: 278.043854951859
• CID: 459151
• PubChem ID: 10967825
• Update Time: 2025-04-19

Ethanone, 1-(2,4-dihydroxy-5-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,4-dihydroxy-5-iodophenyl)-
• 1-(2,4-dihydroxy-5-iodophenyl)ethanone
• DTXSID10450193
• 62069-33-4

• Inchi： 1S/C8H7IO3/c1-4(10)5-2-6(9)8(12)3-7(5)11/h2-3,11-12H,1H3
• InChI Key： GWOOFZJDDXMTCN-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C(C)=O)C=1)O)O

Computed Properties

• Exact Mass: 277.94351
• Monoisotopic Mass: 277.94399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53